Cas no 2411255-91-7 (3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride)

• Product Name: 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride
• CAS No: 2411255-91-7
• MF: C₁₄H₁₁FN₄O₄S
• MW: 350.324944734573
• CID: 5673815
• PubChem ID: 165766922
• Update Time: 2025-06-08

3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z1713568617
• 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride
• EN300-26612987
• 2411255-91-7

• Inchi： 1S/C14H11FN4O4S/c15-24(22,23)11-5-3-4-10(8-11)16-13(20)9-19-14(21)18-7-2-1-6-12(18)17-19/h1-8H,9H2,(H,16,20)
• InChI Key： PIMSQLDXXNJORK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(CN1C(N2C=CC=CC2=N1)=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 350.04850418g/mol
• Monoisotopic Mass: 350.04850418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride

3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride (CAS No. 2411255-91-7): A Comprehensive Overview

3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride (CAS No. 2411255-91-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonyl fluorides and is characterized by its complex molecular architecture, which includes a triazolopyridine moiety and an acetamido group. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical applications.

The triazolopyridine core of this compound is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological targets. The presence of the sulfonyl fluoride group further enhances its reactivity and functional versatility. Sulfonyl fluorides are known for their ability to form covalent bonds with nucleophilic residues in proteins, making them valuable tools in the development of irreversible inhibitors and probes for studying protein function.

Recent studies have highlighted the potential of 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride as a potent inhibitor of specific kinases and proteases. Kinases are key enzymes involved in signal transduction pathways and are often dysregulated in various diseases, including cancer and inflammatory disorders. Proteases, on the other hand, play crucial roles in cellular processes such as apoptosis and extracellular matrix remodeling. The ability of this compound to selectively target these enzymes makes it a valuable lead for drug discovery efforts.

In addition to its enzymatic inhibition properties, 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride has shown promising results in preclinical studies for its antitumor activity. Research has demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest that it may have therapeutic potential in the treatment of solid tumors and hematological malignancies.

The pharmacokinetic properties of 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable solubility and stability profiles, which are essential for ensuring adequate bioavailability and therapeutic efficacy. Furthermore, preliminary toxicity assessments have indicated that this compound has a favorable safety profile at therapeutic concentrations.

The development of novel compounds like 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride is crucial for advancing our understanding of disease mechanisms and identifying new therapeutic strategies. Ongoing research is focused on optimizing the structure and properties of this compound to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamido)benzene-1-sulfonyl fluoride (CAS No. 2411255-91-7) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to selectively target key enzymes involved in disease processes makes it a valuable lead for drug discovery efforts. Continued research will further elucidate its mechanisms of action and optimize its properties for clinical use.